Cas no 1780820-78-1 (8-Chloro-7-fluoro-1,2,3,4-tetrahydroquinoline)

• Product Name: 8-Chloro-7-fluoro-1,2,3,4-tetrahydroquinoline
• CAS No: 1780820-78-1
• MF: C₉H₉ClFN
• MW: 185.625864744186
• MDL: MFCD28522020
• CID: 4613534
• PubChem ID: 70471214
• Update Time: 2025-11-02

8-Chloro-7-fluoro-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 8-chloro-7-fluoro-1,2,3,4-tetrahydroquinoline
• 8-Chloro-7-fluoro-1,2,3,4-tetrahydroquinoline

• MDL： MFCD28522020
• Inchi： 1S/C9H9ClFN/c10-8-7(11)4-3-6-2-1-5-12-9(6)8/h3-4,12H,1-2,5H2
• InChI Key： DEDASJIPLOIEMG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1NCCC2)F

Computed Properties

• Exact Mass: 185.0407551g/mol
• Monoisotopic Mass: 185.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 8-Chloro-7-fluoro-1,2,3,4-tetrahydroquinoline

8-Chloro-7-fluoro-1,2,3,4-tetrahydroquinoline (CAS No. 1780820-78-1): A Versatile Building Block in Pharmaceutical and Material Science

8-Chloro-7-fluoro-1,2,3,4-tetrahydroquinoline (CAS No. 1780820-78-1) is a fluorinated and chlorinated tetrahydroquinoline derivative that has gained significant attention in recent years due to its unique chemical properties and broad applicability. As a heterocyclic compound, it serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the pharmaceutical industry. The presence of both fluorine and chlorine substituents on the tetrahydroquinoline scaffold enhances its reactivity and makes it a valuable building block for drug discovery and material science applications.

The molecular structure of 8-Chloro-7-fluoro-1,2,3,4-tetrahydroquinoline features a partially saturated quinoline ring system, which contributes to its stability and versatility in chemical transformations. This compound has become particularly relevant in the context of current research trends focusing on fluorinated pharmaceuticals and bioactive heterocycles, as evidenced by increasing searches for "fluorinated drug intermediates" and "chloro-fluoro heterocycles" in scientific databases. The strategic incorporation of both halogen atoms allows for selective functionalization, making this compound a favorite among medicinal chemists designing new drug candidates.

In pharmaceutical applications, 8-Chloro-7-fluoro-1,2,3,4-tetrahydroquinoline serves as a precursor for various therapeutic agents. Recent studies have explored its potential in developing CNS-active compounds, addressing the growing demand for neurological disorder treatments. The compound's ability to cross the blood-brain barrier, combined with its modifiable structure, makes it particularly valuable for neuropharmaceutical research – a hot topic in current medicinal chemistry as indicated by search trends for "brain-penetrating drug scaffolds."

The synthetic utility of 8-Chloro-7-fluoro-1,2,3,4-tetrahydroquinoline extends beyond pharmaceuticals. In material science, this compound has shown promise in the development of organic electronic materials and fluorescent probes. The electron-withdrawing effects of the fluorine and chlorine substituents influence the electronic properties of the molecule, making it suitable for applications in OLED technology and molecular sensors. These applications align with current industry trends toward sustainable electronic materials and advanced diagnostic tools.

From a chemical perspective, 8-Chloro-7-fluoro-1,2,3,4-tetrahydroquinoline exhibits interesting reactivity patterns. The presence of both electron-withdrawing halogens activates certain positions on the aromatic ring for nucleophilic substitution, while the saturated portion of the molecule provides sites for further functionalization. This dual reactivity has made the compound a subject of numerous methodology studies in organic chemistry, particularly in the development of catalytic processes and green chemistry approaches – topics that consistently rank high in academic search queries.

The commercial availability of 8-Chloro-7-fluoro-1,2,3,4-tetrahydroquinoline has increased in recent years, reflecting its growing importance in chemical research. Suppliers typically offer this compound with high purity levels (>98%), meeting the stringent requirements of pharmaceutical development. Market analysis shows rising demand for such halogenated heterocycles, driven by the expanding pipeline of fluorinated drugs and the continuous need for novel chemical entities in drug discovery programs.

Quality control aspects of 8-Chloro-7-fluoro-1,2,3,4-tetrahydroquinoline production have become increasingly important, with analytical methods such as HPLC and GC-MS being commonly employed for purity assessment. The compound's stability under various storage conditions has been well-characterized, making it a reliable reagent for long-term research projects. These practical considerations are frequently searched topics among laboratory professionals working with specialty chemicals.

Looking toward future applications, researchers are exploring the potential of 8-Chloro-7-fluoro-1,2,3,4-tetrahydroquinoline in emerging fields such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors. The compound's structural features make it an attractive candidate for these cutting-edge therapeutic modalities, which have seen exponential growth in scientific literature and patent filings. This aligns with the current pharmaceutical industry's focus on targeted protein degradation and precision medicine approaches.

Environmental and safety considerations for 8-Chloro-7-fluoro-1,2,3,4-tetrahydroquinoline have been thoroughly evaluated, with proper handling procedures well-documented in material safety data sheets. While the compound requires standard laboratory precautions, its environmental impact profile compares favorably with many other halogenated compounds, making it a relatively sustainable choice for chemical synthesis – an important factor in today's environmentally conscious research climate.

In conclusion, 8-Chloro-7-fluoro-1,2,3,4-tetrahydroquinoline (CAS No. 1780820-78-1) represents a versatile and valuable chemical building block with wide-ranging applications in pharmaceutical development and material science. Its unique combination of structural features, reactivity, and biological relevance ensures its continued importance in chemical research. As scientific trends evolve toward more sophisticated molecular designs and sustainable chemistry practices, this compound is well-positioned to remain a key player in innovative research programs across multiple disciplines.